2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol

• CAS No.: 821787-33-1
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 2-benzo[g][1]benzofuran-3-ylethanol
• InChI: InChI=1S/C14H12O2/c15-8-7-11-9-16-14-12-4-2-1-3-10(12)5-6-13(11)14/h1-6,9,15H,7-8H2
• InChI Key: UHRMBCNYCUXBAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2OC=C3CCO

Description

2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., naphtho[1,2-b]furan-3-yl-acetic acid ethyl ester (1.27 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4; filtered and concentrated. The product, 2-naphtho[1,2-b]furan-3-yl ethanol, was obtained as white oil, was pure enough and taken to the next step without purification. Yield: 900 mg (84%); 213 (M+H).